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Compound of Interest

Compound Name: Retaspimycin

Cat. No.: B1249870

Retaspimycin, also known as IPI1-504, is a potent inhibitor of Heat Shock Protein 90 (HSP90)
used in laboratory research.[1] Due to its chemical nature and biological activity, it is imperative
that researchers, scientists, and drug development professionals adhere to strict safety and
disposal protocols to protect both personnel and the environment. This guide provides
essential, step-by-step information for the proper handling and disposal of Retaspimycin
waste.

Immediate Safety and Handling Precautions

Before handling Retaspimycin, ensure all required personal protective equipment (PPE) is
worn and that you are working in a designated area with appropriate engineering controls.

o Engineering Controls: Use only in areas with appropriate exhaust ventilation, such as a
chemical fume hood.[2] Ensure a safety shower and eye wash station are readily accessible.

[2]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear safety goggles with side-shields.[2]

[¢]

Hand Protection: Use chemically resistant protective gloves.[2]

o

Body Protection: Wear impervious clothing, such as a lab coat.[2]

o

Respiratory Protection: If dust or aerosols may be generated, use a suitable respirator.[2]
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Hazard Identification and Summary

Retaspimycin Hydrochloride is classified with specific hazards that dictate its handling and
disposal requirements. The primary hazards are summarized in the table below.

Precautionary

Hazard Class GHS Code Statement
Measures
Do not eat, drink, or
smoke when using
this product. Wash
hands thoroughly after
Acute Toxicity, Oral H302 Harmful if swallowed. handling. If
swallowed, call a
POISON CENTER or
doctor. Rinse mouth.
[2]
) o Very toxic to aquatic Avoid release to the
Acute Aquatic Toxicity H400 ] ]
life. environment.[2]
) ] Very toxic to aquatic Collect spillage. Avoid
Chronic Aquatic ] ] )
o H410 life with long lasting release to the
Toxicity .
effects. environment.[2]

Retaspimycin Disposal Workflow

The proper disposal route for Retaspimycin waste depends on its form (solid, liquid, sharp)
and contamination level. Follow this workflow to determine the correct disposal stream.
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Caption: Decision workflow for segregating and disposing of Retaspimycin waste.
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Detailed Disposal Protocols

All disposal actions must comply with institutional policies and local, state, and federal
regulations, such as those from the Environmental Protection Agency (EPA) under the
Resource Conservation and Recovery Act (RCRA).[3][4][5]

» Designate a Waste Container: Use a rigid, leak-proof container with a secure lid. The
container must be compatible with the chemical waste.

o Label the Container: Clearly label the container with "Hazardous Chemical Waste,"
"Retaspimycin,” and the appropriate hazard symbols (e.g., "Toxic,” "Environmental
Hazard").

e Collect Waste: Place all non-sharp, solid materials contaminated with Retaspimycin into this
container. This includes:

o Expired or unused solid Retaspimycin powder.
o Contaminated PPE (gloves, disposable lab coats).
o Weighing papers, plastic vials, and pipette tips.

e Secure and Store: Keep the container sealed when not in use. Store it in a designated,
secure area away from incompatible materials.[2]

» Final Disposal: Once the container is full, arrange for its collection by your institution's
Environmental Health and Safety (EHS) office or a certified hazardous waste disposal
company.[2]

o Designate a Waste Container: Use a sealable, chemical-resistant container (e.g., a glass or
polyethylene jerry can) designated for liquid hazardous waste.[6]

e Segregate Waste Streams: Do not mix incompatible waste streams. Collect Retaspimycin
solutions based on the solvent used. For example, maintain separate containers for
chlorinated and non-chlorinated solvent waste.[6]

o Label the Container: Clearly label the container with "Hazardous Chemical Waste," the full
names of all constituents (e.g., "Retaspimycin in DMSQ"), their approximate concentrations,
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and relevant hazard symbols.

o Collect Waste: Carefully pour or pipette liquid waste into the designated container, avoiding
splashes.

e Secure and Store: Keep the container tightly sealed in a well-ventilated area, preferably
within secondary containment to mitigate spills.

o Final Disposal: When the container is full, contact your institution's EHS office or an
approved waste contractor for disposal, which typically involves incineration.[7]

Spill and Decontamination Procedures

In the event of a spill, immediate and proper cleanup is critical to prevent exposure and
environmental contamination.

o Evacuate and Secure: Alert others in the area and restrict access. Ensure proper ventilation.
o Don PPE: Wear the full PPE detailed in Section 1.[2]
o Contain the Spill:

o For liquid spills: Cover with an absorbent, liquid-binding material (e.g., diatomite, universal
binders).[2]

o For solid spills: Carefully moisten the material to avoid generating dust, then gently sweep
or wipe it up.

e Collect Spill Debris: Place all contaminated absorbent materials and cleaning supplies into
the designated solid "Hazardous Chemical Waste" container.[2]

o Decontaminate Surfaces: Clean the spill area thoroughly with an appropriate solvent or
detergent solution, followed by water. Collect all cleaning materials as hazardous waste.

o Report the Spill: Report the incident to your laboratory supervisor and EHS office as required
by institutional policy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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